1-[2-(Cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione

• IUPAC Name: 1-[2-(cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione
• InChI: InChI=1S/C13H18N2O2/c1-14-9-10-15(13(17)12(14)16)8-7-11-5-3-2-4-6-11/h5,9-10H,2-4,6-8H2,1H3
• InChI Key: TVCZXWAFOVHARI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN(C(=O)C1=O)CCC2=CCCCC2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• CAS No.: 2310014-45-8

Description

1-[2-(Cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione is an organic compound with a complex structure that includes a cyclohexene ring, an ethyl chain, and a pyrazine dione moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(Cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of cyclohexene with ethylamine to form 2-(1-cyclohexenyl)ethylamine. This intermediate is then reacted with 4-methylpyrazine-2,3-dione under specific conditions to yield the target compound. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can significantly enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1-[2-(Cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like halides or amines. The reaction conditions vary depending on the desired product but often involve controlled temperatures and the use of solvents .

Major Products

The major products formed from these reactions include various derivatives of the original compound, such as ketones, alcohols, amines, and substituted pyrazine diones .

Scientific Research Applications

1-[2-(Cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[2-(Cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 2-(1-Cyclohexenyl)ethylamine
• Cyclohexenone
• N-(2-(1-Cyclohexen-1-yl)ethyl)-4-methoxybenzeneacetamide

Uniqueness

1-[2-(Cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for various research and industrial applications .